Cas no 314065-37-7 (1H-Imidazole, 4-(3-octynyl)- (9CI))

• Product Name: 1H-Imidazole, 4-(3-octynyl)- (9CI)
• CAS No: 314065-37-7
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 301057
• Update Time: 2024-01-27

1H-Imidazole, 4-(3-octynyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(3-octynyl)- (9CI)
• 1H-Imidazole, 4-(3-octynyl)- (9CI)
• 1H-Imidazole, 5-(3-octyn-1-yl)-

• Inchi： 1S/C11H16N2/c1-2-3-4-5-6-7-8-11-9-12-10-13-11/h9-10H,2-4,7-8H2,1H3,(H,12,13)
• InChI Key： IUJSNLZVZKPUBB-UHFFFAOYSA-N
• SMILES： C1NC(CCC#CCCCC)=CN=1

Computed Properties

• Exact Mass: 176.13148

Experimental Properties

• PSA: 28.68